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Compound of Interest

Compound Name: Nonanoic acid-d4

Cat. No.: B12403759 Get Quote

This guide provides immediate and essential safety and logistical information for the handling

of Nonanoic acid-d4 in a laboratory setting. The following procedures are critical for the safety

of all personnel and to ensure regulatory compliance.

I. Personal Protective Equipment (PPE)
When handling Nonanoic acid-d4, the following personal protective equipment is mandatory to

prevent exposure.[1][2][3]
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards. A face shield may

also be necessary.[1][4]

Skin Protection
Wear chemical-resistant, impervious clothing.[1]

A lab coat is the minimum requirement.[3]

Hand Protection

Handle with chemical-resistant gloves (e.g.,

nitrile or butyl rubber) inspected prior to use.[1]

[5] Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices.

Respiratory Protection

If working outside a fume hood or if there is a

risk of inhalation, use a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors.[1][6]

II. Operational Plan: Handling and Storage
Safe handling and storage are crucial to prevent accidents and maintain the integrity of

Nonanoic acid-d4.

A. Handling:

Ventilation: Always handle Nonanoic acid-d4 in a well-ventilated area, preferably within a

chemical fume hood.[1][6]

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[1] Do not

breathe vapors or mist.[4]

Hygroscopic Precautions: Nonanoic acid-d4 is potentially hygroscopic. To prevent

hydrogen-deuterium (H-D) exchange and maintain isotopic purity, handle under a dry, inert

atmosphere (e.g., nitrogen or argon).[7] Use dried glassware and syringes.[7]

Ignition Sources: Keep away from heat, sparks, and open flames.[1]
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Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the laboratory.

B. Storage:

Container: Keep the container tightly sealed when not in use.[1]

Temperature and Conditions: Store in a cool, dry, and well-ventilated place at -20°C for long-

term stability.[8][9] Protect from light and store under a nitrogen atmosphere.[8][9] For

solutions in solvent, storage at -80°C is recommended for up to 6 months.[8]

Incompatibilities: Store away from strong oxidizing agents and bases.[6][10]

III. Emergency Procedures
A. Spills:

Evacuation: Evacuate personnel from the immediate area.

Ventilation: Ensure adequate ventilation.

Containment: For liquid spills, create a dike around the spill with an inert absorbent material

(e.g., vermiculite, sand, or earth).[11]

Cleanup: Carefully absorb the spilled material and place it into a suitable, closed, and

labeled container for disposal.[11] Do not allow the chemical to enter drains.[4]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by

washing with soap and water.

B. First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes.[4][10] Seek medical attention if

irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[4]

IV. Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Waste Classification: Nonanoic acid-d4 waste should be considered hazardous chemical

waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams unless compatible.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name "Nonanoic acid-d4".

Deuterated Waste: While stable isotopes like deuterium are not radioactive, it is good

practice to segregate deuterated solvent waste.[12][13] Consult your institution's

environmental health and safety (EHS) office for specific guidelines on the disposal of

deuterated compounds.

Final Disposal: Arrange for disposal through a licensed hazardous waste disposal company.

Quantitative Data
The following table summarizes key quantitative data for Nonanoic acid and its deuterated

form.
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Property Value Reference

Molecular Formula C₉H₁₄D₄O₂ [8][9]

Molecular Weight 162.26 g/mol [8][9]

Appearance Colorless to light yellow liquid [8]

Melting Point 12.4 °C (for non-deuterated) [14]

Boiling Point 254.5 °C (for non-deuterated) [14]

Storage Temperature
-20°C (protect from light, under

nitrogen)
[8][9]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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